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Compound of Interest

Compound Name: Sulfur tetrachloride

Cat. No.: B084817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative safety analysis of three common sulfur-based chlorinating

agents: thionyl chloride (SOCl₂), sulfuryl chloride (SO₂Cl₂), and sulfuryl fluoride (SO₂F₂). The

information presented is intended to assist researchers, scientists, and drug development

professionals in making informed decisions regarding the selection and safe handling of these

reagents. All quantitative data is summarized for easy comparison, and detailed experimental

protocols for safe use are provided.

Quantitative Safety Data
A critical aspect of selecting a chlorinating agent is understanding its inherent toxicity. The

following table summarizes the available acute toxicity data for thionyl chloride, sulfuryl

chloride, and sulfuryl fluoride. Lower LD50 and LC50 values indicate higher toxicity.
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Chemical
Agent

CAS Number
Oral LD50
(Rat)

Inhalation
LC50 (Rat)

Key
Toxicological
Notes

Thionyl Chloride

(SOCl₂) **
7719-09-7 324 mg/kg[1][2]

2.72 mg/L (4 h)

[1]

Toxic if

swallowed or

inhaled. Causes

severe skin

burns and eye

damage.[2]

Reacts violently

with water to

produce toxic

gases.

Sulfuryl Chloride

(SO₂Cl₂)
7791-25-5

Not readily

available

131 ppm (1 h,

male)[3]

Toxic, corrosive,

and a

lachrymator.[4]

Releases

hydrogen

chloride upon

contact with

water.[1][5]

Sulfuryl Fluoride

(SO₂F₂) **
2699-79-8 100 mg/kg[6] 991 ppm (4 h)[7]

Neurotoxin.[7]

Inhalation may

cause respiratory

irritation and

central nervous

system

depression.[3]

Reactivity and Stability
The reactivity and stability of these agents are crucial factors in their safe handling and storage.
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Chemical Agent
Reaction with
Water

Thermal
Decomposition

Incompatible
Materials

Thionyl Chloride

(SOCl₂) **

Reacts violently and

exothermically to form

sulfur dioxide (SO₂)

and hydrogen chloride

(HCl) gas.[8][9]

Decomposes above

its boiling point (74.6

°C) into sulfur

chlorides (S₂Cl₂ and

SCl₂), chlorine (Cl₂),

and sulfur dioxide

(SO₂).[10]

Water, bases,

alcohols, amines,

metals.[11]

Sulfuryl Chloride

(SO₂Cl₂)

Reacts violently to

produce sulfuric acid

(H₂SO₄) and

hydrogen chloride

(HCl).[12][13][14]

Decomposes upon

heating to or above

100 °C, or upon

standing, to form

sulfur dioxide (SO₂)

and chlorine (Cl₂).[5]

[14][15]

Water, strong bases,

alcohols, amines,

dimethyl sulfoxide

(DMSO),

dimethylformamide

(DMF).[16]

Sulfuryl Fluoride

(SO₂F₂) **

Resistant to hydrolysis

at room temperature,

but slowly hydrolyzes

in the presence of

strong bases.[17][18]

Stable up to high

temperatures (>400

°C) but decomposes

to form hydrogen

fluoride (HF) and

sulfur dioxide (SO₂).

[4]

Strong bases.[17]

Experimental Protocols
Adherence to strict experimental protocols is paramount when working with these hazardous

materials.

General Handling and Storage
Engineering Controls: All manipulations should be conducted in a certified chemical fume

hood with a sash height that provides adequate protection. Ensure a calibrated and

functioning emergency eyewash station and safety shower are readily accessible.
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Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield are mandatory.

Hand Protection: Use chemical-resistant gloves (e.g., butyl rubber or Viton®). Consult the

glove manufacturer's compatibility chart for the specific chemical and breakthrough time.

Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required.

For larger quantities or increased risk of splash, a chemical-resistant apron is

recommended.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials.[19]

Containers should be tightly sealed to prevent exposure to moisture and stored in secondary

containment.

Specific Emergency Procedures
Spills:

Evacuate the immediate area and alert others.

If the spill is large or you are not trained to handle it, evacuate the laboratory and contact

emergency personnel.

For small spills, wear appropriate PPE, including respiratory protection if necessary.

Contain the spill with an inert absorbent material (e.g., vermiculite, dry sand). DO NOT use

combustible materials like paper towels.

Carefully collect the absorbed material into a sealed, labeled container for hazardous

waste disposal.

Ventilate the area and decontaminate the spill surface.

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration and seek immediate medical attention.
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Visualizing Reaction Pathways
The following diagrams, generated using Graphviz (DOT language), illustrate key reaction

pathways for these sulfur-based chlorinating agents.
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Caption: Comparative hydrolysis pathways of sulfur-based chlorinating agents.

Thermal Decomposition Pathways
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Thionyl Chloride Decomposition

Sulfuryl Chloride Decomposition

Sulfuryl Fluoride Decomposition
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Caption: Thermal decomposition pathways of sulfur-based chlorinating agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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